N-[(3,5-dichlorophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[(3,5-dichlorophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H16Cl2N2O4S/c1-23-13-4-9(5-14(24-2)15(13)25-3)16(22)21-17(26)20-12-7-10(18)6-11(19)8-12/h4-8H,1-3H3,(H2,20,21,22,26)
• InChI Key: XLXAZAQXDGWLCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC(=S)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N2O4S
• Molecular Weight: 415.3 g/mol

Description

N-[(3,5-dichlorophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide is a synthetic organic compound that belongs to the class of arylcarboxamide derivatives. This compound has garnered significant attention in the field of medicinal chemistry due to its potential biological activities, particularly its antitubercular properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3,5-dichlorophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide typically involves the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N-(3,5-dichlorophenyl)thiourea under appropriate conditions to yield the desired compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(3,5-dichlorophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro substituents on the phenyl ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amine derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antitubercular activities.

Medicine: Potential therapeutic agent for treating tuberculosis and other bacterial infections.

Industry: Possible applications in the development of new pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of N-[(3,5-dichlorophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide involves its interaction with specific molecular targets in bacterial cells. It is believed to inhibit the function of essential enzymes or proteins, thereby disrupting vital cellular processes. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest that it may affect the energetics of Mycobacterium tuberculosis .

Comparison with Similar Compounds

Similar Compounds

N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine: Another compound with antitubercular activity, affecting mycobacterial energetics.

N-[(3,5-dichlorophenyl)carbamothioyl]acetamide: Shares structural similarities and potential biological activities.

Uniqueness

N-[(3,5-dichlorophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide stands out due to its unique combination of a dichlorophenyl group and a trimethoxybenzamide moiety, which may contribute to its distinct biological activities and potential therapeutic applications .